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Compound of Interest

Compound Name: 6-Chlorothieno[3,2-c]pyridine

Cat. No.: B2891818 Get Quote

Introduction
The thieno[3,2-c]pyridine scaffold is a significant heterocyclic motif in medicinal chemistry and

drug discovery. Its derivatives are known to exhibit a wide range of biological activities, making

them attractive targets for pharmaceutical research. Among these, 6-Chlorothieno[3,2-
c]pyridine serves as a crucial intermediate, offering a reactive site for further molecular

elaboration through various cross-coupling reactions.[1] A thorough understanding of its

structural and electronic properties, as determined by spectroscopic methods, is paramount for

its effective utilization in the synthesis of novel therapeutic agents.

This technical guide provides an in-depth analysis of the spectroscopic data for 6-
Chlorothieno[3,2-c]pyridine, covering Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a complete experimental

dataset for this specific molecule is not readily available in the public domain, this guide will

present predicted spectroscopic data based on the analysis of structurally related compounds

and established principles of spectroscopic interpretation. Furthermore, it will detail the

standard experimental protocols for acquiring such data, providing a comprehensive resource

for researchers in the field.

Molecular Structure and Numbering
The structure and numbering scheme of 6-Chlorothieno[3,2-c]pyridine is essential for the

correct assignment of spectroscopic signals.
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Figure 2. Predicted EI-MS Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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